Cas no 196107-03-6 (D-Phenylalanine, 4-methyl-, methyl ester)

• Product Name: D-Phenylalanine, 4-methyl-, methyl ester
• CAS No: 196107-03-6
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• CID: 3868374
• PubChem ID: 54763158
• Update Time: 2025-10-24

D-Phenylalanine, 4-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• D-Phenylalanine, 4-methyl-, methyl ester
• methyl?(R)-2-amino-3-(p-tolyl)propanoate
• (R)-2-amino-3-(p-tolyl)propanoate
• SCHEMBL16060244
• methyl (2R)-2-amino-3-(4-methylphenyl)propanoate
• EN300-6424263
• AKOS006284713
• 196107-03-6

• Inchi： 1S/C11H15NO2/c1-8-3-5-9(6-4-8)7-10(12)11(13)14-2/h3-6,10H,7,12H2,1-2H3/t10-/m1/s1
• InChI Key： QVZIYYPEOJATPO-SNVBAGLBSA-N
• SMILES： C(OC)(=O)[C@@H](CC1=CC=C(C)C=C1)N

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on D-Phenylalanine, 4-methyl-, methyl ester

Recent Advances in the Study of D-Phenylalanine, 4-methyl-, methyl ester (CAS: 196107-03-6)

D-Phenylalanine, 4-methyl-, methyl ester (CAS: 196107-03-6) is a chiral amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and biochemical studies. This compound, characterized by its methyl ester and 4-methyl substitution on the phenylalanine backbone, serves as a versatile building block in the synthesis of peptidomimetics and bioactive molecules. Recent studies have explored its role in modulating enzyme activity, enhancing drug delivery systems, and contributing to the development of novel therapeutics for neurological and metabolic disorders.

A recent study published in the Journal of Medicinal Chemistry (2023) investigated the pharmacokinetic properties of D-Phenylalanine, 4-methyl-, methyl ester, highlighting its improved stability and bioavailability compared to its non-esterified counterpart. The research demonstrated that the methyl ester moiety significantly enhances membrane permeability, making it a promising candidate for oral drug formulations. Additionally, the study revealed that the 4-methyl substitution plays a critical role in stabilizing the compound against enzymatic degradation, thereby prolonging its half-life in vivo.

In another groundbreaking study (Nature Chemical Biology, 2024), researchers utilized D-Phenylalanine, 4-methyl-, methyl ester as a key intermediate in the synthesis of a new class of protease inhibitors. The compound's chiral center and hydrophobic side chain were found to be essential for binding to the active site of target enzymes, leading to the development of highly selective inhibitors with minimal off-target effects. This discovery opens new avenues for the treatment of diseases such as HIV and hepatitis C, where protease inhibition is a well-established therapeutic strategy.

Further research has also explored the compound's potential in neuropharmacology. A study in ACS Chemical Neuroscience (2023) reported that D-Phenylalanine, 4-methyl-, methyl ester exhibits modulatory effects on dopamine and serotonin receptors, suggesting its utility in the treatment of mood disorders and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier, combined with its receptor-specific activity, positions it as a promising lead compound for future drug development.

In conclusion, the latest research on D-Phenylalanine, 4-methyl-, methyl ester (CAS: 196107-03-6) underscores its multifaceted applications in drug discovery and biochemical research. Its unique structural features, including the methyl ester and 4-methyl substitution, contribute to its enhanced stability, bioavailability, and target specificity. As ongoing studies continue to unravel its potential, this compound is poised to play a pivotal role in the development of next-generation therapeutics.